N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide

• Molecular Formula: C14H19N3O
• Molecular Weight: 245.32 g/mol
• IUPAC Name: N-[2-(1-ethylbenzimidazol-2-yl)ethyl]propanamide
• InChI: InChI=1S/C14H19N3O/c1-3-14(18)15-10-9-13-16-11-7-5-6-8-12(11)17(13)4-2/h5-8H,3-4,9-10H2,1-2H3,(H,15,18)
• InChI Key: ABCHZURGHHRXLB-UHFFFAOYSA-N
• SMILES: CCC(=O)NCCC1=NC2=CC=CC=C2N1CC

Description

N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide, also known as EBIO, is a chemical compound that has been extensively studied in the field of pharmacology due to its potential therapeutic properties. EBIO is a potassium channel activator that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide activates potassium channels by binding to specific sites on the channel protein. This binding causes a conformational change in the channel, which allows potassium ions to flow out of the cell. This outward flow of potassium ions hyperpolarizes the cell membrane, making it less likely to generate an action potential. This mechanism of action has been shown to have a variety of effects on physiological processes, including vasodilation, neuronal excitability, and insulin secretion.
Biochemical and Physiological Effects:
N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to cause vasodilation by activating potassium channels in vascular smooth muscle cells. This vasodilation can lead to a decrease in blood pressure. N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide has also been shown to have neuroprotective effects by reducing neuronal excitability and protecting against ischemic injury. In addition, N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide has been shown to stimulate insulin secretion by activating potassium channels in pancreatic beta cells.

Advantages and Limitations for Lab Experiments

N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide has several advantages for lab experiments. It is a potent and selective activator of potassium channels, which allows for precise control of potassium channel activity. In addition, it is stable and easy to handle, making it a convenient tool for studying the effects of potassium channel activation. However, one limitation of N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide is that it can have off-target effects on other ion channels, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide. One area of interest is the development of more selective potassium channel activators that can target specific types of potassium channels. Another area of interest is the study of the effects of N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide on other physiological processes, such as immune function and cancer cell proliferation. Additionally, the use of N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide in animal models of disease could provide valuable insights into the potential therapeutic applications of potassium channel activators.

Synthesis Methods

The synthesis method of N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide involves the reaction of 2-(1-ethyl-1H-benzimidazol-2-yl)ethanamine with propanoyl chloride in the presence of a base such as triethylamine. The reaction yields N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide as a white solid with a purity of over 99%.

Scientific Research Applications

N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide has been extensively studied in the field of pharmacology due to its potential therapeutic properties. It has been shown to have a variety of effects on potassium channels, which play a crucial role in regulating the electrical activity of cells. N-[2-(1-ethyl-1H-benzimidazol-2-yl)ethyl]propanamide has been used in scientific research to study the effects of potassium channel activation on a variety of physiological processes, including cardiovascular function, neuronal excitability, and insulin secretion.